Cas no 86897-37-2 (1-Butoxy-3-chlorobutane)

• Product Name: 1-Butoxy-3-chlorobutane
• CAS No: 86897-37-2
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 2809613
• PubChem ID: 13213747
• Update Time: 2025-04-21

1-Butoxy-3-chlorobutane Chemical and Physical Properties

Names and Identifiers

• DTXSID60528553
• 1-BUTOXY-3-CHLOROBUTANE
• 86897-37-2
• 1-Butoxy-3-chlorobutane

• Inchi： 1S/C8H17ClO/c1-3-4-6-10-7-5-8(2)9/h8H,3-7H2,1-2H3
• InChI Key： HBAKSTWZHDOWKD-UHFFFAOYSA-N
• SMILES： ClC(C)CCOCCCC

Computed Properties

• Exact Mass: 164.0967929Da
• Monoisotopic Mass: 164.0967929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų